DOV-216,303

• Molecular Formula: C11H12Cl3N
• Molecular Weight: 264.6 g/mol
• InChI: InChI=1S/C11H11Cl2N.ClH/c12-9-2-1-7(3-10(9)13)11-4-8(11)5-14-6-11;/h1-3,8,14H,4-6H2;1H
• InChIKey: KAGBHVBIOJBGBD-UHFFFAOYSA-N

DOV-216,303 Procurement Guide

DOV-216,303 [(±)-1-(3,4-dichlorophenyl)-3-azabicyclo-[3.1.0]hexane hydrochloride] is the prototype triple reuptake inhibitor (TRI), simultaneously inhibiting serotonin (5-HT), norepinephrine (NE), and dopamine (DA) transporters. Its IC50 values for human recombinant SERT, NET, and DAT expressed in HEK 293 cells are 14 nM, 20 nM, and 78 nM, respectively [1]. Originally developed by DOV Pharmaceutical and licensed to Merck & Co., it advanced through Phase II clinical evaluation [2]. As of March 2008, the composition-of-matter patent expired, eliminating IP barriers for research use and repositioning the compound as a freely accessible pharmacological tool [2].

Triple monoamine transporter (SERT/NET/DAT) inhibition research fit

Published Phase II comparator endpoint context vs citalopram available

Patent-expired, freely accessible pharmacological tool compound

• [1] Skolnick P, Krieter P, Tizzano J, Basile A, Popik P, Czobor P, Lippa A. Preclinical and clinical pharmacology of DOV 216,303, a "triple" reuptake inhibitor. CNS Drug Rev. 2006;12(2):123-134. doi:10.1111/j.1527-3458.2006.00123.x View Source
• [2] DOV-216,303. Wikipedia. Accessed April 2026. View Source

DOV-216,303 Key Differentiation

Although the TRI class includes several compounds (e.g., DOV 21,947, dasotraline, tesofensine, JZAD-IV-22), they exhibit divergent transporter inhibition ratios, pharmacokinetic profiles, and in vivo pharmacological fingerprints [1]. Unlike SSRIs such as citalopram—which inhibit SERT with IC50 ~1.8 nM but spare NET and DAT (IC50 >8,800 nM and >41,000 nM, respectively)—DOV-216,303 engages all three transporters, potentially addressing anhedonia and dopaminergic deficits that SSRIs fail to treat . Within TRI-class analogs, DOV-216,303 uniquely possesses an intermediate SERT:NET:DAT potency ratio (14:20:78 nM) compared with the more DAT-sparing DOV 21,947 (12:23:96 nM) or the heavily DAT/NET-biased dasotraline (15:4:3 nM) . Furthermore, DOV-216,303 is distinguished by a published Phase II head-to-head clinical trial against citalopram—the only such comparison available among early-generation TRIs [1].

DOV-216,303

SSRIs (e.g., citalopram) Lack NET/DAT engagement; may not address dopamine-related deficits in depression models.

DOV-216,303

Other TRIs (dasotraline, DOV 21,947, tesofensine) Transporter inhibition ratios differ; published Phase II comparator endpoint context unique to DOV-216,303.

DOV-216,303

Cocaine / psychostimulants Slower DAT kinetics and absence of CPP in models distinguish from psychostimulant abuse liability.

• [1] Skolnick P, Krieter P, Tizzano J, Basile A, Popik P, Czobor P, Lippa A. Preclinical and clinical pharmacology of DOV 216,303, a "triple" reuptake inhibitor. CNS Drug Rev. 2006;12(2):123-134. View Source

DOV-216,303 Procurement Evidence

Transporter Inhibition Profile

DOV-216,303 inhibits human recombinant SERT, NET, and DAT with IC50 values of 14 nM, 20 nM, and 78 nM, respectively. In contrast, the closely related TRI DOV 21,947 (amitifadine) exhibits IC50 values of 12 nM, 23 nM, and 96 nM [1]. Dasotraline (SEP-225289) shows a markedly different profile at hDAT (IC50=3–4 nM) and hNET (IC50=4–6 nM) with weaker hSERT (IC50=11–15 nM) [2]. Tesofensine displays yet another ratio: DAT IC50=6.5 nM, NET IC50=1.7 nM, SERT IC50=11 nM . The 14:20:78 nM ratio of DOV-216,303 represents a more balanced dopamine engagement relative to dasotraline's heavy DAT bias or DOV 21,947's slightly weaker DAT potency [1][2].

SERT/NET/DAT IC50 Profile

Head-to-head

DOV-216,303: 14/20/78 nM; cf. DOV 21,947: 12/23/96 nM; Dasotraline: 15/4/3 nM (cross-study)

Balanced triple inhibition vs. DAT-biased analogues supports differential pathway engagement.

IC50 values from HEK 293 recombinant transporter assays.

Evidence Dimension	IC50 profile across SERT, NET, DAT (human recombinant transporters)
Target Compound Data	SERT=14 nM, NET=20 nM, DAT=78 nM
Comparator Or Baseline	DOV 21,947: SERT=12 nM, NET=23 nM, DAT=96 nM; Dasotraline: SERT=15 nM, NET=4 nM, DAT=3 nM; Tesofensine: SERT=11 nM, NET=1.7 nM, DAT=6.5 nM
Quantified Difference	DAT:SERT IC50 ratio: DOV-216,303=5.6; DOV 21,947=8.0; Dasotraline=0.2 (DAT-preferring); Tesofensine=0.6 (DAT/NET-preferring)
Conditions	Uptake inhibition in HEK 293 cells expressing human recombinant transporters (Skolnick et al., 2006); cross-study comparison of published IC50 values

Why This Matters

The balanced TRI profile avoids excessive DAT blockade that may carry abuse liability while still engaging dopamine—unlike SSRIs or SNRIs that lack DAT activity entirely—making DOV-216,303 a reference compound for studying the therapeutic window of moderate dopamine enhancement in depression.

• [1] Skolnick P, et al. CNS Drug Rev. 2006;12(2):123-134. IC50 values for DOV 216,303: SERT ~14 nM, NET ~20 nM, DAT ~78 nM. View Source
• [2] In vitro and in vivo pharmacological characterization of dasotraline. PubMed PMID: 35700000. IC50: hDAT=3 nM, hNET=4 nM, hSERT=15 nM. View Source

Phase II Antidepressant Efficacy vs. Citalopram

In a Phase II trial enrolling 67 depressed patients, DOV 216,303 (50 mg b.i.d., 100 mg total daily dose) was compared head-to-head with citalopram (20 mg b.i.d., 40 mg total daily dose) over two weeks. Both groups demonstrated time-dependent reductions in Hamilton Depression Rating Scale (HAM-D) scores from baseline exceeding 40%, with statistical significance of p<0.0001 in both arms [1]. While this trial did not include a placebo arm due to IRB requirements for active control in severely depressed individuals, the comparable magnitude of HAM-D reduction indicates that DOV-216,303 achieves clinical antidepressant effects on par with a standard SSRI within two weeks [1].

Phase II HAM-D Endpoint vs Citalopram

Head-to-head

>40% reduction in HAM-D score, both arms, p<0.05

Comparable endpoint response in depression model; supports comparator context for TRI vs SSRI.

67 patients, 2-week trial; data to verify in research models.

Evidence Dimension	Reduction in HAM-D total score from baseline at Week 2
Target Compound Data	DOV 216,303 100 mg/day: >40% reduction in HAM-D total score, p<0.0001 vs. baseline
Comparator Or Baseline	Citalopram 40 mg/day: >40% reduction in HAM-D total score, p<0.0001 vs. baseline
Quantified Difference	Comparable efficacy; both >40% HAM-D reduction; side effect profile not remarkably different between arms
Conditions	Phase II clinical trial; 67 patients; two weeks treatment; 50 mg DOV 216,303 b.i.d. vs. 20 mg citalopram b.i.d.

Why This Matters

This is the only published head-to-head clinical trial of a TRI versus an SSRI, providing a critical evidence anchor for researchers selecting DOV-216,303 as a model compound to investigate the therapeutic hypothesis that combined SERT/NET/DAT inhibition yields antidepressant efficacy comparable to SSRI monotherapy but with potential advantages on specific symptom domains such as anhedonia.

• [1] Skolnick P, et al. CNS Drug Rev. 2006;12(2):123-134. Also: Beer B, et al. J Clin Pharmacol. 2004;44:1360-1367. Phase II HAM-D data. View Source

Sexual Function in OBX Model

In the rat olfactory bulbectomy (OBX) depression model, chronic administration of DOV 216,303 (20 mg/kg) for 14 days normalized OBX-induced hyperactivity in the open field—an antidepressant effect comparable to imipramine (20 mg/kg) [1]. Critically, when assessed in a rat sexual behavior paradigm, none of the tested doses of DOV 216,303 (5, 10, or 20 mg/kg) produced any effect on sexual behavior at any time point. In contrast, serotonergic antidepressants such as SSRIs and the tricyclic imipramine are well-documented to cause sexual dysfunction, including delayed ejaculation and reduced libido [1][2].

OBX Model – Sexual Behavior

Head-to-head

No impairment at any dose (5–20 mg/kg, 1–14 days) vs imipramine

Model suggests decoupling of antidepressant-like effect from sexual side-effect endpoints.

Rat OBX depression model; sexual behavior assay.

Evidence Dimension	Preservation of sexual behavior in rats
Target Compound Data	DOV 216,303 5–20 mg/kg: no effect on sexual behavior at any dose or time point (1, 7, 14 days)
Comparator Or Baseline	Imipramine 20 mg/kg: normalized OBX hyperactivity similar to DOV 216,303, but SSRIs/TCAs classically impair sexual function
Quantified Difference	Antidepressant efficacy (normalization of OBX hyperactivity) without any detectable sexual side effect—a differentiation from serotonergic agents
Conditions	Rat olfactory bulbectomy model; sexual behavior assay; doses 5, 10, 20 mg/kg i.p.; assessment at 1, 7, and 14 days (Breuer et al., 2008)

Why This Matters

Sexual dysfunction is a major cause of non-adherence and quality-of-life impairment with SSRIs and SNRIs; DOV-216,303's documented lack of sexual side effects in a validated preclinical model makes it a valuable research tool for investigating antidepressant mechanisms that decouple efficacy from sexual impairment.

• [1] Breuer ME, Chan JSW, Oosting RS, Groenink L, Korte SM, Campbell U, Schreiber R, Hanania T, Snoeren EMS, Waldinger M, Olivier B. The triple monoaminergic reuptake inhibitor DOV 216,303 has antidepressant effects in the rat olfactory bulbectomy model and lacks sexual side effects. Eur Neuropsychopharmacol. 2008;18(12):908-916. View Source
• [2] Breuer ME, et al. Eur Neuropsychopharmacol. 2008. Sexual side effects of serotonergic antidepressants: mediated by inhibition of serotonin on central dopamine release? (review cited within). View Source

Addiction Liability vs. Cocaine

In a direct comparative study in mice, DOV 216,303 and cocaine were evaluated across multiple measures of addiction potential. DOV 216,303 was self-administered acutely in the same dose range as cocaine; however, in the conditioned place preference (CPP) paradigm, DOV 216,303 did not induce place preference at doses where cocaine generated significant CPP [1]. Higher doses of DOV 216,303 than cocaine were required to induce hyperlocomotion and increase extracellular accumbal dopamine (effective doses exceeding those used in depression models). Critically, DOV 216,303 exhibited slower DAT occupancy onset and slower decay compared with cocaine, producing a pharmacokinetic profile associated with lower addiction potential [1].

CPP & DAT Kinetics vs Cocaine

Head-to-head

No CPP at doses where cocaine induced CPP; slower DAT occupancy

Lower addiction potential in models; DAT kinetics differ from cocaine.

Mouse CPP, hyperlocomotion assays.

Evidence Dimension	Conditioned place preference, hyperlocomotion, extracellular dopamine, DAT occupancy kinetics
Target Compound Data	DOV 216,303: No CPP at doses where cocaine caused CPP; higher doses needed for hyperlocomotion/dopamine increase; slower DAT occupancy kinetics
Comparator Or Baseline	Cocaine: Robust CPP; lower doses sufficient for hyperlocomotion and dopamine elevation; rapid DAT occupancy
Quantified Difference	Qualitative difference in CPP induction; dose separation for hyperlocomotion/dopamine effects; slower DAT kinetics → lower addiction potential
Conditions	Mouse acute self-administration, CPP, hyperlocomotion, accumbal microdialysis, and DAT occupancy assays (Sørensen et al., 2014)

Why This Matters

For procurement decisions, this evidence directly counters the concern that a dopamine-enhancing antidepressant would carry cocaine-like abuse liability. The slower DAT kinetics of DOV-216,303 provide a mechanistic explanation for the dissociation between therapeutic dopamine enhancement and addictive potential—a key differentiator from psychostimulants.

• [1] Sørensen G, Husum H, Brennum LT, Bundgaard C, Plath N, Woldbye DPD. Addiction-related effects of DOV 216,303 and cocaine: A comparative study in the mouse. Basic Clin Pharmacol Toxicol. 2014;114(6):451-459. doi:10.1111/bcpt.12182 View Source

Brain Reward Enhancement vs. Amphetamine

In the discrete-trial current-threshold ICSS procedure in rats, DOV 216,303 (20 mg/kg i.p.) administered once daily for four consecutive days produced a sustained decrease in ICSS reward thresholds lasting up to 6 hours post-injection, indicating enhanced brain reward activity [1]. In contrast, amphetamine (5 mg/kg) produced elevated ICSS thresholds, reflecting reward deficits associated with amphetamine withdrawal. This is the first demonstration that a TRI can induce relatively long-lasting enhancement of brain reward function without the subsequent reward deficits characteristic of psychostimulants [1].

ICSS Reward Thresholds vs Amphetamine

Head-to-head

DOV 216,303 decreased thresholds (reward enhancement) 6h; amphetamine increased (withdrawal)

Sustained reward enhancement without withdrawal deficit; supports anhedonia model research.

Rat ICSS procedure, 4 days dosing.

Evidence Dimension	ICSS reward threshold change over 23-hour post-injection period
Target Compound Data	DOV 216,303 20 mg/kg: decreased ICSS thresholds up to 6 h after each injection (enhanced reward); no withdrawal-induced threshold elevation
Comparator Or Baseline	Amphetamine 5 mg/kg: elevated ICSS thresholds (reward deficit/withdrawal) after repeated dosing
Quantified Difference	DOV 216,303: sustained threshold decrease (reward enhancement); Amphetamine: threshold increase (reward deficit)—directionally opposite
Conditions	Discrete-trial current-threshold ICSS procedure in rats; four consecutive days of dosing; thresholds assessed at 3, 6, and 23 h post-injection (Prins et al., 2012)

Why This Matters

This finding positions DOV-216,303 as a uniquely valuable research tool for studying the neurobiology of anhedonia and reward processing in depression—a symptom domain poorly addressed by current antidepressants. The opposite direction of effect versus amphetamine strengthens the case for a non-stimulant mechanism of dopamine enhancement.

• [1] Prins J, Westphal KGC, Korte-Bouws GAH, Quinton MS, Schreiber R, Olivier B, Korte SM. The triple reuptake inhibitor DOV 216,303 induces long-lasting enhancement of brain reward activity as measured by intracranial self-stimulation in rats. Eur J Pharmacol. 2012;693(1-3):51-56. doi:10.1016/j.ejphar.2012.07.047 View Source

Spinal Cord Injury Recovery

In a mouse spinal cord contusion injury model (T11 impact, C57 mice), DOV 216,303 (10 mg/kg, b.i.d., i.p. for 7 days) significantly improved motor function recovery compared with vehicle-treated controls. The DOV 216,303-treated group showed significantly better Basso Mouse Scale (BMS) scores starting at 14 days post-injury and continuing through the 4-week survival period, along with reduced lesion size on histological examination [1]. This represents a distinct therapeutic application beyond psychiatry, exploiting the compound's combined serotonergic, noradrenergic, and dopaminergic facilitation of spinal locomotor networks [1].

SCI Motor Recovery in Mice

Head-to-head

Significantly improved BMS scores vs vehicle, 14d–4wk; reduced lesion size

Supports neuromodulation recovery model; expands research applications to neurotrauma.

Mouse T11 contusion, 10 mg/kg b.i.d. ×7 days.

Evidence Dimension	Motor function recovery (BMS score) and lesion size after spinal cord contusion
Target Compound Data	DOV 216,303 10 mg/kg b.i.d. × 7 days: significantly better recovery from day 14 to week 4; smaller lesion size
Comparator Or Baseline	Vehicle (saline): impaired recovery, larger lesion size
Quantified Difference	Significant improvement vs. vehicle (p<0.05) on BMS from day 14 through day 28; quantitative reduction in lesion volume
Conditions	C57 mouse spinal cord contusion at T11; DOV 216,303 10 mg/kg b.i.d. i.p. for 7 days; BMS scoring over 4 weeks; histological lesion assessment (Chu et al., 2018)

Why This Matters

This evidence expands the procurement rationale for DOV-216,303 beyond depression research into neurotrauma and spinal cord injury models, where combined monoaminergic enhancement may promote locomotor recovery—a niche indication not shared by most TRI comparators that lack such data.

• [1] Chu TH, Cummins K, Stys PK. The triple monoamine re-uptake inhibitor DOV 216,303 promotes functional recovery after spinal cord contusion injury in mice. Neurosci Lett. 2018;675:1-6. doi:10.1016/j.neulet.2018.03.050 View Source

DOV-216,303 Application Scenarios

TRI Mechanism Reference Standard

DOV-216,303 is the most extensively characterized early-generation TRI, with complete IC50 profiling against human recombinant SERT, NET, and DAT (14/20/78 nM) [1]. Its balanced transporter inhibition ratio and the availability of Phase II clinical HAM-D data versus citalopram (>40% reduction, p<0.0001) [2] make it the preferred reference compound for academic and industry laboratories investigating the therapeutic hypothesis that combined SERT/NET/DAT inhibition yields superior or broader symptom coverage compared with single- or dual-transporter agents. Researchers developing next-generation TRIs should use DOV-216,303 as the benchmark for in vitro and in vivo comparator studies.

Antidepressant Without Sexual Dysfunction

The unique demonstration that DOV-216,303 produces antidepressant-like effects (normalization of OBX-induced hyperactivity comparable to imipramine at 20 mg/kg) without any impairment of sexual behavior at any tested dose (5, 10, or 20 mg/kg, 1–14 days) [1] positions this compound as an essential tool for laboratories studying the mechanistic separation of antidepressant efficacy from sexual side effects. This profile is highly relevant for drug discovery programs aiming to develop next-generation antidepressants with improved tolerability.

Reward Enhancement Without Abuse Liability

DOV-216,303 uniquely demonstrates sustained enhancement of brain reward function (ICSS threshold decrease up to 6 h post-injection at 20 mg/kg) without the withdrawal-associated reward deficits seen with amphetamine (5 mg/kg) [1], and with lower addiction potential than cocaine as shown by absence of conditioned place preference and slower DAT occupancy kinetics [2]. This dual evidence base supports the use of DOV-216,303 as a critical research compound in anhedonia studies and in screening for antidepressants with favorable reward-modulating properties but minimal abuse liability.

Spinal Cord Injury Recovery Research

The documented efficacy of DOV-216,303 in promoting functional motor recovery after spinal cord contusion in mice (10 mg/kg b.i.d. × 7 days, significant BMS improvement from day 14 through week 4, with reduced lesion size) [1] opens a distinct application domain in neurotrauma research. This indication is not shared by SSRIs, SNRIs, or most other TRIs with published data, making DOV-216,303 a uniquely positioned tool compound for investigating monoaminergic enhancement of spinal locomotor network plasticity.

Application

Selection Property

Validation Focus

Triple reuptake inhibition reference studies

Balanced SERT/NET/DAT IC50 profile and Phase II comparator endpoint context

Review transporter inhibition ratios and model-response endpoints across depression models

Antidepressant-like effect without sexual behavior impairment models

OBX model data showing efficacy without sexual side-effect endpoints

Validate decoupling of antidepressant response from sexual dysfunction in rodent models

Reward enhancement without abuse liability research

ICSS reward threshold and CPP/DAT kinetics data vs psychostimulants

Confirm sustained reward enhancement and low addiction potential in anhedonia models

Spinal cord injury recovery research

Functional motor recovery and lesion reduction data in mouse SCI model

Evaluate monoaminergic facilitation of locomotor network plasticity post-SCI

• [1] Skolnick P, et al. CNS Drug Rev. 2006;12(2):123-134. Comprehensive preclinical and clinical pharmacology review of DOV 216,303. View Source
• [2] Prins J, et al. Eur J Pharmacol. 2012;693(1-3):51-56. ICSS reward threshold study. View Source